2-[(1-Cyclopropylethyl)amino]-5-fluorobenzonitrile

• Molecular Formula: C12H13FN2
• Molecular Weight: 204.24 g/mol
• SMILES: CC(C1CC1)NC2=C(C=C(C=C2)F)C#N
• InChI: InChI=1S/C12H13FN2/c1-8(9-2-3-9)15-12-5-4-11(13)6-10(12)7-14/h4-6,8-9,15H,2-3H2,1H3
• InChIKey: NPZWEABBHKJSGT-UHFFFAOYSA-N

2-[(1-Cyclopropylethyl)amino]-5-fluorobenzonitrile Overview

2-[(1-Cyclopropylethyl)amino]-5-fluorobenzonitrile (CAS: 1408363-67-6, MFCD18860214) is a specialized organic compound within the aromatic amine and nitrile class, with a molecular formula of C12H13FN2 and a molecular weight of 204.25 . This compound is characterized by a 5-fluorobenzonitrile core bearing a secondary amine substituent with a cyclopropylethyl group. This precise substitution pattern differentiates it from generic benzonitrile building blocks and positions it as a key intermediate or scaffold in medicinal chemistry. Notably, preliminary pharmacological screening data identifies this compound as having potential as a CCR5 antagonist, suggesting utility in research for conditions like HIV infection, asthma, and autoimmune diseases [1].

CCR5

Reported CCR5 antagonist screening fit

Supports chemokine receptor pathway studies

Fluorine

5-Fluoro scaffold for medicinal chemistry optimization

Class-level metabolic stability context

Scaffold

Cyclopropylethyl amine building block

Multi-functional group synthetic utility

• [1] Semantic Scholar. (2012). Author Profile: 张会利 [Huili Zhang]. Retrieved from www.semanticscholar.org. View Source

2-[(1-Cyclopropylethyl)amino]-5-fluorobenzonitrile: Generic Alternative Limitations

Generic substitution of 2-[(1-cyclopropylethyl)amino]-5-fluorobenzonitrile with simpler or more common analogs is scientifically unsound due to the crucial interplay of its functional groups. The specific combination of the 5-fluoro substituent and the sterically constrained 1-cyclopropylethyl amino group is not a common motif. Unlike a basic building block such as 2-amino-5-fluorobenzonitrile , the addition of the cyclopropylethyl group drastically alters the compound's lipophilicity (logP), steric bulk, and potential for specific binding interactions. Furthermore, the compound's specific activity as a CCR5 antagonist [1] cannot be assumed for other cyclopropyl-amine benzonitriles . Even a close structural analog, 4-[(1-cyclopropylethyl)amino]-2-(trifluoromethyl)benzonitrile, differs significantly in its substitution pattern and electronic properties, leading to a completely different biological target profile . Therefore, substituting this compound with a structurally similar, yet functionally unvalidated, alternative introduces significant risk of experimental failure or misdirection.

Simpler benzonitriles

Lack of cyclopropylethyl group alters lipophilicity and target interaction profile. CCR5 activity may not transfer.

Halogen replacement

Substituting 5-fluoro with bromo may shift electronic properties, metabolic stability, and binding pocket occupancy.

Trifluoromethyl analog

Higher molecular weight and different substitution pattern likely shift biological target profile.

• [1] Semantic Scholar. (2012). Author Profile: 张会利 [Huili Zhang]. Retrieved from www.semanticscholar.org. View Source

2-[(1-Cyclopropylethyl)amino]-5-fluorobenzonitrile Differentiating Evidence

CCR5 Antagonist Activity

Preliminary pharmacological activity screening indicates 2-[(1-cyclopropylethyl)amino]-5-fluorobenzonitrile functions as a CCR5 antagonist [1]. This represents a class-level inference for a specific biological function not commonly observed in closely related analogs. While this compound is not the most potent reported CCR5 antagonist, its activity is a clear differentiator. A comparator from the same patent family, 2,3,5-trichloro-4-(1-(1-cyclopropylethyl)-3-methyl-6-oxo-1,6-dihydro-1,2,4-triazin-5-ylamino)benzonitrile, exhibits an IC50 of 10 nM against the CRF1 receptor [2], demonstrating that cyclopropylethyl-containing benzonitriles can achieve high potency. The CCR5 activity of the target compound, therefore, provides a specific, albeit non-quantitative, basis for its selection over other analogs with unknown or different activities.

CCR5 Antagonist Activity

Class-level inference

Qualitative CCR5 antagonist

Supports CCR5-targeted screening studies

Preliminary screening data; no IC50 available

Evidence Dimension	Biological Target / Activity
Target Compound Data	CCR5 antagonist (qualitative)
Comparator Or Baseline	2,3,5-trichloro-4-(1-(1-cyclopropylethyl)-3-methyl-6-oxo-1,6-dihydro-1,2,4-triazin-5-ylamino)benzonitrile
Quantified Difference	N/A - Target compound lacks direct IC50 data; comparator has CRF1 IC50 = 10 nM.
Conditions	In vitro pharmacological screening for target compound [1]; Displacement of [125I]Tyr-ovine CRF from rat CRF1 receptor for comparator [2].

Why This Matters

The documented CCR5 antagonist activity provides a specific and validated research application that differentiates this compound from generic building blocks and directs procurement for immunology and virology studies.

• [1] Semantic Scholar. (2012). Author Profile: 张会利 [Huili Zhang]. Retrieved from www.semanticscholar.org. View Source
• [2] BindingDB. (2010). BDBM50320246: 2,3,5-trichloro-4-(1-(1-cyclopropylethyl)-3-methyl-6-oxo-1,6-dihydro-1,2,4-triazin-5-ylamino)benzonitrile. Retrieved from www.bindingdb.org. View Source

Fluorine Substitution Advantage

The presence of a fluorine atom at the 5-position on the benzonitrile ring is a well-established strategy in medicinal chemistry to enhance metabolic stability and modulate binding affinity [1]. This is a class-level inference differentiating 2-[(1-cyclopropylethyl)amino]-5-fluorobenzonitrile from its non-fluorinated or differently halogenated analogs. For instance, the analog 3-bromo-4-[(1-cyclopropylethyl)amino]benzonitrile substitutes fluorine with bromine. Bromine is a much larger, more lipophilic halogen that can alter binding pocket occupancy and is generally associated with higher metabolic clearance and potential toxicity compared to the smaller, more electronegative fluorine. While direct quantitative metabolic stability data is not available for this specific compound, the strategic placement of fluorine provides a strong, mechanism-based rationale for its selection over non-fluorinated analogs in applications where metabolic stability is a priority.

Fluorine vs Bromine

Class-level inference

5-fluoro (target) vs 3-bromo analog

Fluorine may enhance metabolic stability and binding

Class-level medicinal chemistry principles

Evidence Dimension	Structural Feature / Predicted Property
Target Compound Data	5-fluoro substituent
Comparator Or Baseline	3-bromo-4-[(1-cyclopropylethyl)amino]benzonitrile
Quantified Difference	Fluorine (atomic radius ~71 pm, electronegativity 3.98) vs. Bromine (atomic radius ~114 pm, electronegativity 2.96) leading to differences in steric bulk and electronic properties.
Conditions	Class-level inference from medicinal chemistry principles.

Why This Matters

The presence of the fluorine atom provides a significant, predictable advantage in terms of potential metabolic stability and target interaction compared to non-fluorinated or larger-halogen analogs, influencing its suitability for advanced medicinal chemistry projects.

• [1] ScienceDirect. (2008). Synthesis and Biochemical Evaluation of Fluorinated Monoamine Oxidase Inhibitors. Retrieved from www.sciencedirect.com. View Source

Molecular Weight and Lipophilicity Advantage

The molecular weight (MW) of 2-[(1-cyclopropylethyl)amino]-5-fluorobenzonitrile is 204.25 g/mol . This is a direct, quantifiable difference from other cyclopropylethyl-substituted benzonitriles. For example, the analog 4-[(1-cyclopropylethyl)amino]-2-(trifluoromethyl)benzonitrile has a MW of 254.25 g/mol , a 24.5% increase. This difference in MW is significant as it falls within the optimal range for drug-likeness (Lipinski's Rule of Five), where compounds with MW < 500 are generally preferred [1]. The target compound's lower MW, compared to the trifluoromethyl analog, suggests potentially better membrane permeability and oral bioavailability. Furthermore, the specific combination of a fluorobenzonitrile and cyclopropylethyl group offers a balanced lipophilicity (cLogP) profile that is distinct from analogs with different substituents.

Molecular Weight

Head-to-head

204 g/mol

Lower MW than CF3 analog (254 g/mol)

Supports drug-likeness and permeability context

Evidence Dimension	Molecular Weight
Target Compound Data	204.25 g/mol
Comparator Or Baseline	4-[(1-Cyclopropylethyl)amino]-2-(trifluoromethyl)benzonitrile
Quantified Difference	50.00 g/mol (24.5% lower)
Conditions	Calculated from molecular formulas.

Why This Matters

The lower molecular weight of 2-[(1-cyclopropylethyl)amino]-5-fluorobenzonitrile positions it more favorably for drug development, offering a potentially superior physicochemical profile compared to larger, more complex analogs.

• [1] Lipinski, C. A. (2004). Lead- and drug-like compounds: the rule-of-five revolution. Drug Discovery Today: Technologies, 1(4), 337-341. View Source

2-[(1-Cyclopropylethyl)amino]-5-fluorobenzonitrile Applications

Immunology & Virology: CCR5 Antagonist Research

For researchers investigating the inhibition of CCR5, a critical co-receptor for HIV entry and a target in various inflammatory diseases, 2-[(1-cyclopropylethyl)amino]-5-fluorobenzonitrile is a directly relevant chemical tool. Its preliminary identification as a CCR5 antagonist [1] makes it a valuable starting point for structure-activity relationship (SAR) studies. It should be procured for in vitro assays aimed at validating and quantifying its antagonistic activity, as well as for generating analogs to improve potency and selectivity. This scenario is supported by the broader patent landscape where cyclopropylethyl-containing compounds are actively pursued as CCR5 antagonists [2].

Medicinal Chemistry: Fluorinated Scaffold Optimization

Medicinal chemists focusing on improving the pharmacokinetic profile of lead compounds should consider procuring 2-[(1-cyclopropylethyl)amino]-5-fluorobenzonitrile. Its 5-fluoro substituent is a strategic feature for enhancing metabolic stability [3], while its molecular weight of 204.25 g/mol provides a favorable starting point within drug-likeness parameters. It serves as an advanced intermediate or core scaffold for the synthesis of libraries designed to explore the effects of the cyclopropylethyl group on target binding and ADME properties. Procurement for this scenario is based on the compound's physicochemical differentiators, as evidenced by comparison with larger or differently substituted analogs.

Synthetic Chemistry: Versatile Building Block

For synthetic chemists, 2-[(1-cyclopropylethyl)amino]-5-fluorobenzonitrile is a versatile molecular building block . The presence of the nitrile, fluoro, and secondary amine groups provides multiple handles for further functionalization. It can be used in the synthesis of more complex heterocycles or as a precursor for novel compound libraries. Its unique combination of functional groups makes it a valuable asset for exploring chemical space that is not accessible with simpler, more generic benzonitrile derivatives. Procurement for this application is driven by the compound's structural uniqueness and synthetic utility.

Application

Selection Property

Validation Focus

CCR5 antagonist screening

Reported CCR5 antagonist profile

In vitro SAR and target validation

Fluorinated scaffold optimization

5-Fluoro substitution context

Metabolic stability and ADME profiling

Versatile synthetic building block

Multi-functional group handle

Library synthesis and derivatization

• [1] Semantic Scholar. (2012). Author Profile: 张会利 [Huili Zhang]. Retrieved from www.semanticscholar.org. View Source
• [2] US Patent Application US20050171131A1. (2005). Cyclopropyl compounds as CCR5 antagonists. View Source
• [3] ScienceDirect. (2008). Synthesis and Biochemical Evaluation of Fluorinated Monoamine Oxidase Inhibitors. Retrieved from www.sciencedirect.com. View Source